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Mebanazine Overview

Mebanazine (Actomol) is a monoamine oxidase inhibitor (MAOI) from the hydrazine class that was used as

an antidepressant in the 1960s but was withdrawn from the market due to hepatotoxicity (liver toxicity)

[1] [2].

Property Description

Chemical Class Hydrazine [1] [2]

Pharmacological Class Monoamine Oxidase Inhibitor (MAOI) [1] [2]

Trade Name Actomol [1] [2]

Status Approved, Withdrawn (due to hepatotoxicity) [1] [2]

Proposed Advantage (in
animals)

More potent MAOI than pheniprazine with a greater therapeutic

index [1]
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A clinical trial published in 1965 investigated Mebanazine for treating depressive illnesses. The table below

summarizes the key aspects of this study based on the available abstract [3] [4].

Trial Aspect Reported Detail

Publication
Date

September 1965 [3] [4]

Trial Rationale Pre-clinical animal studies suggested Mebanazine might be less toxic than other

MAOIs in use at the time [3].

Key Objective To evaluate if Mebanazine could potentiate the effects of Electroconvulsive Therapy

(ECT) and reduce relapse rates post-ECT [3].

Full
Methodology

Not available in the abstract [4].

Hepatotoxicity and Mechanism

The search results indicate that hepatotoxicity is a known risk for certain antidepressants, particularly those

that undergo metabolic bioactivation. Mebanazine was one of four antidepressants explicitly mentioned as

being withdrawn from the market for this reason [5]. The diagram below illustrates the general theory of how

some drugs can cause liver injury.
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General pathway of metabolic bioactivation leading to drug-induced liver injury.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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